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Compound of Interest

Compound Name:
2-Amino-4-hydroxy-6-

fluoropyrimidine

CAS No.: 2253-05-6

Cat. No.: B11708874

Get Quote

Compound: 2-Amino-6-fluoropyrimidin-4-ol (also known as 2-Amino-6-fluoro-4-

hydroxypyrimidine or 2-Amino-6-fluoropyrimidin-4(3H)-one) CAS: 16220-45-0 (Verify specific

isomer matches user inventory; often confused with 5-fluorocytosine) Formula: C₄H₄FN₃O

Molecular Weight: 129.09 g/mol

Core Directive & Solvent Selection
This guide addresses the purification of 2-amino-6-fluoropyrimidin-4-ol, a critical intermediate

often used in the synthesis of antiviral agents (e.g., Favipiravir analogs). Unlike simple

organics, this compound is amphoteric and capable of tautomerism (keto-enol), which

drastically affects its solubility profile.
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Solvent System Suitability Application Mechanism

Water (pH adjusted) Excellent
Bulk purification, salt

removal

pH-dependent

solubility (Amphoteric

nature)

Water / Ethanol Good
Polishing, removing

organic byproducts

Thermal gradient

(Soluble hot, insoluble

cold)

DMF / Water Moderate
High-purity recovery

from crude tars

Antisolvent

precipitation

Ethyl Acetate Poor
Washing (removes

non-polar impurities)

Low solubility of

product

Expert Insight: The "pH Swing" Advantage
For this specific pyrimidine, thermal recrystallization alone often leads to poor recovery due to

its high melting point and limited solubility in neutral organic solvents. The most robust method

utilizes its amphoteric nature: dissolving in dilute acid or base and neutralizing to the Isoelectric

Point (pI) (typically pH 6.0–7.0) to induce precipitation.[1][2]

Troubleshooting & FAQs
Q1: The solid will not dissolve in boiling water. What is
wrong?
Diagnosis: The compound has low solubility in neutral water, even at boiling temperatures, due

to strong intermolecular hydrogen bonding (dimer formation). Solution:

Do not add more water; this reduces yield.

Adjust pH: Add dilute HCl (1M) dropwise until the solution becomes clear (protonation of the

amino group).

Filter: Remove insoluble mechanical impurities while the solution is acidic.
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Precipitate: Slowly add 1M NaOH or Sodium Acetate solution to return the pH to 6–7. The

pure product will crystallize out.

Q2: My product is grey or brown after recrystallization.
How do I fix this?
Diagnosis: Oxidation of the amino group or presence of polymerized byproducts. Solution:

Dissolve the crude material in 1M NaOH (the phenol/enol form is soluble).

Add Activated Charcoal (5-10 wt%).

Stir at 50°C for 30 minutes.

Filter through a Celite pad (hot) to remove charcoal.

Acidify the filtrate with Acetic Acid to pH 6 to precipitate the off-white/white solid.

Q3: I have low yield (<50%). Where is my product?
Diagnosis: The product is likely remaining in the mother liquor due to "overshooting" the pH or

using too much solvent. Solution:

Check pH: Ensure the final pH is exactly at the pI (approx. 6.0–7.0).[2][3][4] If the solution is

too acidic (pH < 4) or too basic (pH > 9), the product remains soluble.

Salting Out: If yield is still low, add NaCl to the mother liquor and cool to 0°C to force

precipitation (Common Ion Effect).

Detailed Protocols
Method A: The "pH Swing" Precipitation (Recommended
for >98% Purity)
Best for removing inorganic salts and colored impurities.

Dissolution: Suspend 10 g of crude 2-amino-6-fluoropyrimidin-4-ol in 50 mL of water.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7080047/
https://www.researchgate.net/publication/328522736_Synthesis_of_Novel_2-Amino-substituted_6-Methyl-pyrimidin-4-ol_Derivatives_and_Their_Biological_Evaluation
https://edepot.wur.nl/430546
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11708874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidification: Slowly add 2M HCl with stirring until the solid completely dissolves (pH ~1-2).

Filtration: Filter the solution to remove any insoluble particulate matter.

Neutralization:

Place the filtrate in an ice bath (0–5°C).

Slowly add saturated Sodium Acetate or 2M NaOH dropwise.

Monitor pH continuously. Stop exactly at pH 6.0–6.5.

Crystallization: Stir for 30 minutes at 0°C. A thick white precipitate should form.

Isolation: Filter via vacuum filtration. Wash the cake with ice-cold water (2 x 10 mL) followed

by cold ethanol (1 x 10 mL).

Drying: Dry in a vacuum oven at 50°C for 12 hours.

Method B: Thermal Recrystallization (Water/Ethanol)
Best for removing organic impurities (e.g., unreacted starting materials).

Slurry: Suspend crude solid in Water:Ethanol (80:20) mixture (approx. 10 mL per gram).

Reflux: Heat to reflux (approx. 85°C).

Solvent Adjustment: If not dissolved, add water dropwise through the condenser until a clear

solution is obtained.

Cooling: Remove from heat and allow to cool slowly to room temperature (25°C) over 2

hours. Then cool to 4°C.

Harvest: Filter the crystals and wash with cold ethanol.

Process Visualization
The following diagram illustrates the critical decision pathways for purifying this amphoteric

heterocycle.
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Crude 2-Amino-6-fluoropyrimidin-4-ol
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Caption: Decision tree for selecting between thermal recrystallization and acid-base

precipitation based on initial solubility and impurity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11708874/docs#technical-support-center-
recrystallization-of-2-amino-6-fluoropyrimidin-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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